![molecular formula C23H16N4O2 B3007861 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one CAS No. 1291856-62-6](/img/structure/B3007861.png)
2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one, also known as MPO, is a chemical compound that has gained attention in scientific research due to its potential application in various fields. MPO is a phthalazine derivative that possesses a unique structure, which makes it an interesting molecule for further exploration.
Scientific Research Applications
Antihypertensive Properties
Phthalazinone derivatives have been noted for their pronounced antihypertensive properties , which are essential in clinical medicine for managing high blood pressure .
Cardiotonic Effects
These compounds also exhibit cardiotonic effects , which can improve heart muscle performance and are beneficial in treating heart conditions .
Anticonvulsant Activity
Phthalazinone derivatives have shown potential as anticonvulsants , which could be used to prevent or reduce the severity of seizures .
Antidiabetic Applications
Some derivatives have been studied for their antidiabetic properties , offering a potential avenue for diabetes treatment .
Antimicrobial and Antiviral Effects
These compounds have demonstrated antimicrobial and antiviral effects , making them candidates for treating various infections .
Anti-inflammatory and Analgesic Properties
Phthalazinone derivatives may possess anti-inflammatory and analgesic properties , which could be useful in pain management and inflammation control .
Antitumor and Cytotoxic Activities
There is evidence of antitumor and cytotoxic activities in these compounds, indicating potential use in cancer therapy .
Anti-thrombotic and Vasorelaxant Effects
The derivatives have shown interesting anti-thrombotic and vasorelaxant effects , which could be significant in cardiovascular research .
properties
IUPAC Name |
2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N4O2/c1-15-8-7-11-17(14-15)27-23(28)19-13-6-5-12-18(19)20(25-27)22-24-21(26-29-22)16-9-3-2-4-10-16/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWURUZWXQZREL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.